N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide
• InChI: InChI=1S/C17H16N2O4S/c1-19(2)24(21,22)13-9-7-12(8-10-13)18-11-16-14-5-3-4-6-15(14)17(20)23-16/h3-11,18H,1-2H3/b16-11-
• InChI Key: BIQJGCQYHUKJLH-WJDWOHSUSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC=C2C3=CC=CC=C3C(=O)O2
• Isomeric SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)N/C=C\2/C3=CC=CC=C3C(=O)O2
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

The compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” involves several steps, including the selection of appropriate starting materials and reagents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired product is obtained with high purity and yield. Specific details about the synthetic routes and reaction conditions for this compound can be found in specialized chemical literature and patents.

Industrial Production Methods: Industrial production of the compound with the identifier “this compound” typically involves scaling up the laboratory synthesis methods. This includes optimizing the reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and other advanced technologies may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: The compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving the compound with the identifier “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions involving the compound with the identifier “this compound” depend on the specific reagents and conditions used. These products can include various derivatives and analogs that have unique properties and applications.

Scientific Research Applications

The compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” has numerous scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is employed in research on cellular processes and molecular interactions. In medicine, the compound is investigated for its potential therapeutic effects and as a tool for drug discovery. In industry, it is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of the compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, such as inhibition of enzymes or modulation of signaling pathways

Comparison with Similar Compounds

The compound with the identifier “N,N-dimethyl-4-[[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]amino]benzenesulfonamide” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may have similar chemical structures but differ in their properties and applications. Some of the similar compounds include those with slight modifications in their chemical structure, leading to differences in their reactivity and biological activity.

Conclusion

The compound with the identifier “this compound” is a valuable chemical entity with diverse applications in scientific research and industry. Its unique properties and reactivity make it an important tool for studying various chemical and biological processes. Further research on this compound will continue to uncover new applications and enhance our understanding of its potential.